Cas no 2229291-92-1 (tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate
• CAS No: 2229291-92-1
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5866151
• PubChem ID: 165976775
• Update Time: 2025-08-05

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate
• tert-butyl N-{4-[(hydroxyamino)methyl]-3-methoxyphenyl}carbamate
• EN300-1901506
• 2229291-92-1

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(16)15-10-6-5-9(8-14-17)11(7-10)18-4/h5-7,14,17H,8H2,1-4H3,(H,15,16)
• InChI Key： HOFYBMZEWIVALC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CNO)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate (CAS No. 2229291-92-1): A Comprehensive Overview

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate (CAS No. 2229291-92-1) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate is a carbamate derivative with a tert-butyl protecting group attached to the nitrogen atom. The core structure of the compound consists of a phenyl ring substituted with a methoxy group at the 3-position and a hydroxyamino methyl group at the 4-position. The tert-butyl carbamate moiety provides additional stability to the compound, making it suitable for various chemical manipulations and biological assays.

The molecular formula of tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate is C₁₃H₁₉N₃O₄, with a molecular weight of approximately 277.30 g/mol. The compound is typically obtained as a white solid with a melting point ranging from 105°C to 108°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of tert-butyl chloroformate with 4-(hydroxyamino)methyl-3-methoxyaniline in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product.

An alternative approach involves the use of solid-phase synthesis techniques, which can facilitate the purification and isolation of the compound. In this method, the amino group is first attached to a solid support, followed by sequential reactions to introduce the methoxy and hydroxyamino methyl groups. The final product is then cleaved from the resin using an appropriate cleavage reagent.

Biological Activities and Applications

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to act as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and play crucial roles in various cellular processes such as gene expression, cell cycle progression, and apoptosis.

In preclinical studies, tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate has demonstrated significant anti-cancer effects against various tumor cell lines, including those derived from breast cancer, lung cancer, and leukemia. The compound has been shown to induce cell cycle arrest at the G1/S phase and promote apoptosis through the activation of caspase-dependent pathways.

Beyond its anti-cancer properties, tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate has also been investigated for its neuroprotective effects. Recent studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in patients with advanced solid tumors. Preliminary data from these trials have shown that the compound is well-tolerated at doses up to 500 mg/m² administered intravenously once weekly.

In addition to cancer therapy, there is growing interest in exploring the potential of tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate for other therapeutic indications. Ongoing research is focused on optimizing its pharmacokinetic properties and developing more potent analogs with improved bioavailability and reduced toxicity.

Conclusion

tert-butyl N-{4-(hydroxyamino)methyl-3-methoxyphenyl}carbamate (CAS No. 2229291-92-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both cancer therapy and neurodegenerative disease treatment. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.